Cas no 2034378-71-5 (2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 2034378-71-5
• MF: C₁₈H₁₈ClF₄N₃O
• MW: 403.801637172699
• CID: 5863944
• PubChem ID: 119103004
• Update Time: 2025-10-29

2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• 2-chloro-N-cyclopentyl-4-fluoro-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide
• 2-chloro-N-cyclopentyl-4-fluoro-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• 2034378-71-5
• AKOS026695398
• F6525-7976
• 2-chloro-N-cyclopentyl-4-fluoro-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C18H18ClF4N3O/c19-15-11-12(20)5-6-14(15)17(27)26(13-3-1-2-4-13)10-9-25-8-7-16(24-25)18(21,22)23/h5-8,11,13H,1-4,9-10H2
• InChI Key： NSTFCENUWJFWKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N(CCN1C=CC(C(F)(F)F)=N1)C1CCCC1)=O)F

Computed Properties

• Exact Mass: 403.1074525g/mol
• Monoisotopic Mass: 403.1074525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide

Comprehensive Overview of 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034378-71-5)

In the realm of specialized chemical compounds, 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034378-71-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities and industrial relevance. The presence of chloro, fluoro, and trifluoromethyl substituents in its structure enhances its reactivity and makes it a valuable intermediate in pharmaceutical and agrochemical research.

The molecular formula of this compound reflects its complexity, featuring a cyclopentyl group and a pyrazole ring, which are known to contribute to its stability and binding affinity in various applications. Researchers are particularly intrigued by its potential role in drug discovery, where such scaffolds are often employed to modulate biological targets. The trifluoromethyl group, a hallmark of modern medicinal chemistry, is frequently associated with improved metabolic stability and lipophilicity, making this compound a candidate for further exploration in bioactive molecule design.

From a synthetic chemistry perspective, the compound's multi-functionalized aromatic core offers versatility in further derivatization. Its halogenated components (chloro and fluoro) provide handles for cross-coupling reactions, a topic of high interest in green chemistry and catalysis research. Recent trends in sustainable synthesis have spurred investigations into eco-friendly methods for producing such compounds, aligning with global demands for environmentally benign chemical processes.

In the context of user search trends, queries often revolve around the compound's synthesis protocols, spectroscopic data (NMR, MS), and solubility properties. Analytical chemists frequently seek information on its chromatographic behavior, particularly in HPLC and LC-MS applications, where its UV absorption characteristics are relevant. Additionally, the compound's stability under various conditions (pH, temperature) is a common focus area for formulators and process chemists.

The agrochemical sector has shown growing interest in similar pyrazole-containing compounds due to their potential as pest control agents. While this specific derivative's biological activity profile remains under investigation, its structural analogs have demonstrated utility in crop protection applications. This aligns with current agricultural innovation trends, where low-environmental-impact solutions are prioritized.

From a material science perspective, the compound's aromatic-fluorine interactions and hydrogen-bonding capabilities make it interesting for supramolecular chemistry studies. Researchers exploring molecular recognition systems or functional materials may find its properties valuable for designing new sensing platforms or nanostructured materials.

Quality control aspects of 2034378-71-5 are another frequent search topic, with professionals seeking reliable analytical standards and purity assessment methods. The compound's crystallinity and polymorphic forms, if any, are of particular importance for pharmaceutical development teams working on formulation optimization.

In summary, 2-chloro-N-cyclopentyl-4-fluoro-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide represents a fascinating case study in modern heterocyclic chemistry. Its multifaceted nature bridges medicinal chemistry, agrochemical research, and material science, making it a compound of continuing interest across multiple scientific disciplines. As research progresses, its full potential in various high-value applications may become increasingly apparent.